Cas no 209223-88-1 (Benzoic acid,5-amino-2-methyl-, 1,1-dimethylethyl ester)

• Product Name: Benzoic acid,5-amino-2-methyl-, 1,1-dimethylethyl ester
• CAS No: 209223-88-1
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• MDL: MFCD14622196
• CID: 242098
• PubChem ID: 21202027
• Update Time: 2025-04-19

Benzoic acid,5-amino-2-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,5-amino-2-methyl-, 1,1-dimethylethyl ester
• Benzoic acid, 5-amino-2-methyl-, 1,1-dimethylethyl ester (9CI)
• 5-Amino-2-methyl-benzoic acid tert-butyl ester
• tert-butyl 2-methyl-5-aminobenzoate
• AKOS010562716
• EN300-384432
• YXSWFHOPSZJAOT-UHFFFAOYSA-N
• 209223-88-1
• 2-Methyl-2-propanyl 5-amino-2-methylbenzoate
• tert-butyl 5-amino-2-methylbenzoate
• SCHEMBL6177925

• MDL： MFCD14622196
• Inchi： 1S/C12H17NO2/c1-8-5-6-9(13)7-10(8)11(14)15-12(2,3)4/h5-7H,13H2,1-4H3
• InChI Key： YXSWFHOPSZJAOT-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C=CC=1C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 207.126
• Monoisotopic Mass: 207.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 2.4